2-Ethynylbiphenyl-13C6
Description
2-Ethynylbiphenyl-13C6 is a carbon-13 isotopically labeled derivative of 2-ethynylbiphenyl, characterized by a biphenyl backbone substituted with an ethynyl (-C≡CH) group at the 2-position. The isotopic labeling (13C6) replaces six natural carbon atoms (12C) with stable 13C isotopes, enhancing its utility in tracer studies, metabolic research, and analytical quantification via techniques like mass spectrometry . This compound is primarily employed as a reactant in synthesizing labeled histone deacetylase (HDAC) inhibitors and epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors, which are critical in cancer therapeutics and epigenetic research . Its solubility in dichloromethane (DCM) and methanol facilitates its use in organic synthesis and purification processes .
Properties
Molecular Formula |
C₈¹³C₆H₁₀ |
|---|---|
Molecular Weight |
184.19 |
Synonyms |
1-Ethynyl-2-phenylbenzene13C6; 2-Biphenylylacetylene13C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The ethynyl group in 2-Ethynylbiphenyl-13C6 contrasts sharply with the formyl (-CHO) group in structurally related compounds like 2-Formyl-1,1'-biphenyl-13C6 and its non-labeled counterpart, 2-Formyl-1,1'-biphenyl. While the ethynyl group enables click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), the formyl group participates in nucleophilic additions and condensations, directing these compounds toward divergent synthetic pathways .
Solubility and Reactivity
- This compound: Soluble in DCM and methanol, supporting its use in polar and non-polar reaction systems .
Data Table: Comparative Analysis of Biphenyl Derivatives
| Compound Name | Key Functional Group | Isotopic Labeling | Solubility | Primary Applications |
|---|---|---|---|---|
| This compound | Ethynyl (-C≡CH) | 13C6 | DCM, Methanol | HDAC/EGFR inhibitor synthesis; metabolic tracing |
| 2-Formyl-1,1'-biphenyl-13C6 | Formyl (-CHO) | 13C6 | Not specified | mPGES-1 inhibitor synthesis; isotopic assays |
| 2-Formyl-1,1'-biphenyl | Formyl (-CHO) | None | Not specified | Bulk synthesis of mPGES-1 inhibitors |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
